Cas no 1805563-33-0 (5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride)

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride is a versatile sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—a chloro substituent, cyano group, and reactive sulfonyl chloride moiety—enhance its utility as a building block for constructing complex molecules. The presence of a mercapto group further expands its reactivity, enabling thiol-based conjugation or further functionalization. This compound is particularly valuable in the synthesis of sulfonamides, heterocycles, and other sulfur-containing derivatives. Its high purity and stability under controlled conditions make it suitable for precision chemical transformations. Proper handling is required due to its reactive sulfonyl chloride group.
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride structure
1805563-33-0 structure
Product Name:5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
CAS No:1805563-33-0
MF:C7H3Cl2NO2S2
MW:268.140217065811
CID:4794456
Update Time:2025-06-09

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
    • Inchi: 1S/C7H3Cl2NO2S2/c8-5-2-7(14(9,11)12)4(3-10)1-6(5)13/h1-2,13H
    • InChI Key: JPHDVSYWWKFXKA-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C(=CC=1C#N)S)Cl)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 356
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67.3

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014005559-250mg
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
1805563-33-0 97%
250mg
489.60 USD 2021-05-31
Alichem
A014005559-500mg
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
1805563-33-0 97%
500mg
798.70 USD 2021-05-31
Alichem
A014005559-1g
5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
1805563-33-0 97%
1g
1,445.30 USD 2021-05-31
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